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Compound of Interest

Compound Name: Hydroxylammonium sulfate

Cat. No.: B152606 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the physical characteristics of

hydroxylammonium sulfate ((NH₃OH)₂SO₄), specifically its appearance and odor. The

information is supplemented with a summary of its key physicochemical properties and

standard protocols for its identification and characterization.

Physical Appearance
Hydroxylammonium sulfate is a white, crystalline solid[1][2]. It can appear as colorless

crystals or as a fine white powder[2][3]. The compound is also described as being slightly

hygroscopic, meaning it has a tendency to absorb moisture from the air[3][4]. Due to its solid

nature, it serves as an easily handled and more stable alternative to its parent compound,

hydroxylamine, which is a volatile liquid[2][3].

Odor Profile
Hydroxylammonium sulfate is consistently reported to be an odorless compound[1][5][6][7].

This lack of odor is a key identifying physical characteristic.

Summary of Physicochemical Properties
For ease of reference, the key quantitative and qualitative physical properties of

hydroxylammonium sulfate are summarized in the table below.
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Property Value Citations

Chemical Formula (NH₃OH)₂SO₄ or H₈N₂O₆S [1][3]

Appearance
White to colorless crystalline

solid or fine powder
[1][2][3]

Odor Odorless [1][5][6][7]

Molar Mass 164.14 g/mol [1][3]

Melting Point
Decomposes at ~120 °C (248

°F) to 170 °C (338 °F)
[1][2][3][4]

Density 1.88 g/cm³ [1][3]

Solubility in Water 58.7 g/100 mL (at 20 °C) [1][3]

Hygroscopicity Slightly hygroscopic [3][4]

Experimental Protocols for Characterization
The determination of physical appearance and odor, while seemingly straightforward, follows

standardized laboratory protocols to ensure accuracy and safety.

4.1 Organoleptic Analysis

Organoleptic analysis involves the use of sensory organs to evaluate the properties of a

substance.

Objective: To determine the physical state, color, and odor of a sample of

hydroxylammonium sulfate.

Materials:

Sample of hydroxylammonium sulfate

Spatula

White weighing paper or watch glass
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Fume hood

Procedure for Appearance:

1. Place a small, representative amount of the substance onto a clean, white weighing paper

or watch glass for color neutrality.

2. Observe the sample under adequate lighting against the white background.

3. Record the physical state (e.g., crystalline, powder) and color (e.g., white, colorless).

4. Note any other characteristics, such as the presence of visible impurities or hygroscopic

nature (clumping).

Procedure for Odor:

1. Place a small amount of the substance on a watch glass within a fume hood.

2. Hold the container several inches away from the nose.

3. Gently waft the vapors toward the nose with your hand. This is the standard "wafting"

technique to prevent inhalation of a concentrated amount of the substance.

4. Record the perceived odor or lack thereof. For hydroxylammonium sulfate, an

"odorless" result is expected.

4.2 Instrumental Confirmation

While organoleptic analysis identifies the apparent properties, instrumental methods are

required to confirm the chemical identity and purity of the substance, thereby validating that the

observed properties are correct for hydroxylammonium sulfate.

X-ray Diffraction (XRD): This technique is used to determine the crystalline structure of the

solid, which can be compared against known standards for hydroxylammonium sulfate to

confirm its identity.

Fourier-Transform Infrared Spectroscopy (FTIR): FTIR analysis identifies the functional

groups present in the molecule by measuring the absorption of infrared radiation. The
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resulting spectrum provides a molecular "fingerprint" that can be matched to a reference

spectrum of pure hydroxylammonium sulfate.

Visualization of Characterization Workflow
The logical flow for the physical and chemical confirmation of a hydroxylammonium sulfate
sample is depicted below. This workflow ensures that sensory observations are backed by

analytical data for unambiguous identification.
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Caption: Workflow for the Physical Characterization of Hydroxylammonium Sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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